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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness of carbetamide-based
herbicide programs against other common alternatives for weed management in pulse crops.
The analysis is supported by experimental data on herbicide efficacy, crop yield, and economic

returns.

Comparative Cost-Effectiveness Analysis

The following tables summarize the estimated costs and performance of carbetamide and its
alternatives. Data has been compiled from various sources, including retailer pricing and
scientific studies. It is important to note that actual costs may vary based on location, supplier,

and application practices.

Table 1: Herbicide Product Cost Comparison
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Herbicide Active . Example Estimated Price
. Formulation
Ingredient Product(s) (USD)
Price not widely
Carbetamide 900 g/kg WG Ultro® 900 WG available online;
contact supplier
. Surefire Propyzamide  $80 - $107 per liter[1]
Propyzamide 500 g/L SC
500 SC [2]
$900 - $11,000 per kg
Sakura®, Bayer (prices vary
Pyroxasulfone 85% WG o
Momiji significantly by brand
and quantity)[3][4]
, _ , _ ~$100 per 210 liters
Trifluralin 480 g/L EC Trifluralin 48% EC o
(bulk pricing)[5]
) ) Apparent Simazine
Simazine 900 g/kg WG ~$465 per 15 kg
900 WG
Clethodim 240 g/L EC Clethodim 2E ~$63 - $90 per gallon

Table 2: Application Rates and Estimated Herbicide Cost per Hectare

Herbicide

Estimated Herbicide Cost

Application Rate

per Hectare (USD)

Carbetamide 1.1- 2.3 kg/ha Varies (contact supplier)
Propyzamide 1.0-2.0 L/ha $80 - $214
Pyroxasulfone 118 g/ha $22 - $42

_ _ ~$0.50 - $1.00 (based on bulk
Trifluralin 1.0-2.0L/ha o

pricing)

Simazine 1.1-2.2 kg/ha ~$34 - $68
Clethodim 0.23-0.47 L/ha ~$5 - $10
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Table 3: Efficacy and Economic Returns of Different Herbicide Programs in Chickpea

Herbicide Weed Control Grain Yield ( Net Return Benefit-Cost
Treatment Efficiency (%) kg/ha) (USD/ha) Ratio

Pendimethalin @
750 g/ha (PE)

- 1502 657 2.19

Imazethapyr @
55 g/ha (PoE)

55.0 1790 947 3.97

Pendimethalin

(PE) fb

Propaquizafop + 85.0 2197 1079 3.01
Imazethapyr

(PoE)

Oxyfluorfen (PE)
fb Imazethapyr +

_ - 2547 1200 -
Quizalofop ethyl

(PoE)

Hand Weeding

(Twice)

- - 642 1.72

Weedy Check - 692 214 0.89

PE: Pre-emergence, PoE: Post-emergence. Note: Data synthesized from multiple studies
focusing on chickpea production. Direct comparison with a carbetamide-based program was
not available in the reviewed literature.

Experimental Protocols

The data presented in this guide is based on methodologies typically employed in agricultural
field trials for herbicide evaluation. A generalized protocol is outlined below.

Objective: To evaluate the efficacy, crop safety, and economic viability of different herbicide
treatments for weed control in pulse crops (e.g., lentils, chickpeas).

Experimental Design:
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Design: Randomized Complete Block Design (RCBD) with three to four replications.

Plot Size: Typically 5m x 4m.

Crop: Certified seeds of a common pulse variety (e.g., 'Desi' chickpea).

Sowing: Sown at a specified seed rate (e.g., 100 kg/ha ) with recommended row spacing.
Treatments:

e Untreated weedy check.

o Weed-free check (manual weeding).

o Carbetamide applied pre-emergence at a specified rate.

» Alternative pre-emergence herbicides (e.g., propyzamide, pyroxasulfone, trifluralin,
simazine) applied at recommended rates.

» Alternative post-emergence herbicides (e.g., clethodim) applied at the recommended crop
and weed stage.

e Sequential applications of pre- and post-emergence herbicides.
Data Collection:

e Weed Density and Biomass: Weed counts and dry weight taken from randomly selected
guadrats within each plot at critical growth stages (e.g., 30 and 60 days after sowing).

o Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the weed dry
matter in the treated plot.

o Crop Phytotoxicity: Visual assessment of crop injury (e.g., stunting, chlorosis, necrosis) at
regular intervals after herbicide application, rated on a 0-100% scale.

o Crop Growth and Yield Parameters: Plant height, number of branches per plant, number of
pods per plant, number of seeds per pod, and 1000-seed weight recorded at harvest.
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e Grain and Straw Yield: Harvested plot-wise and weighed after sun-drying.
Economic Analysis:
o Cost of Cultivation: Includes costs of inputs (seeds, fertilizers, herbicides) and labor.

o Gross Returns: Calculated based on the grain and straw yield and the prevailing market
prices.

o Net Returns: Calculated by subtracting the cost of cultivation from the gross returns.
o Benefit-Cost Ratio (BCR): Calculated by dividing the gross returns by the cost of cultivation.
Statistical Analysis:

o Data subjected to Analysis of Variance (ANOVA) to determine the statistical significance of
the treatment effects.
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Caption: Simplified signaling pathways for Carbetamide and Pyroxasulfone.
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Caption: A generalized workflow for herbicide efficacy field trials.

Discussion

Carbetamide, with its uniqgue mode of action (Group 23), presents a valuable tool for managing
herbicide resistance in grass weeds, particularly in pulse crops. While direct cost-effectiveness
comparisons with a full suite of alternatives are limited in publicly available literature, the data
suggests that herbicide programs, in general, provide a significant economic advantage over
manual weeding or no weed control.

The choice of a specific herbicide program should be guided by several factors:

» Weed Spectrum: Carbetamide is primarily effective against grass weeds. For broadleaf
weed control, tank-mixing with other herbicides is necessary.

e Herbicide Resistance: In areas with known resistance to other herbicide groups,
carbetamide offers an alternative mode of action to help manage resistant weed
populations.

o Crop Safety: While generally safe for pulse crops, phytotoxicity can occur under certain
conditions. It is crucial to follow label instructions regarding application timing and rates.

» Cost-Benefit Analysis: The ultimate decision should be based on a thorough cost-benefit
analysis that considers the cost of the herbicide, application costs, the expected increase in
crop yield, and the long-term benefits of sustainable weed management.

Conclusion

Carbetamide-based herbicide programs offer an effective solution for grass weed control in
pulse crops and play a crucial role in herbicide resistance management strategies. While a
definitive, universal conclusion on its superior cost-effectiveness cannot be drawn without more
direct comparative studies, the available data indicates that chemical weed control is a highly
economical practice. Researchers and crop management professionals are encouraged to
conduct localized trials to determine the most cost-effective herbicide programs for their
specific conditions, considering the weed spectrum, resistance profile, and prevailing economic
factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

